- Preparation of heterocycles as PRMT5 inhibitors, World Intellectual Property Organization, , ,
Cas no 933747-41-2 (4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid)
933747-41-2 structure
Product Name:4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
CAS No:933747-41-2
MF:C8H8O3S
MW:184.212321281433
MDL:MFCD12088019
CID:1029560
PubChem ID:43608930
Update Time:2024-10-26
4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid
- 6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid (ACI)
- 4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
- CS-0311148
- 6,7-Dihydro-4H-thieno-[3,2-c]pyran-2-carboxylic acid
- 6,7-dihydro-4H-thieno[3,2-c]pyran-2-carboxylicacid
- AKOS009624870
- 933747-41-2
- DB-350250
- SCHEMBL3747986
- AS-8975
- EN300-68699
- Z440605398
- MFCD12088019
- O11523
- DTXSID50656233
-
- MDL: MFCD12088019
- Inchi: 1S/C8H8O3S/c9-8(10)7-3-5-4-11-2-1-6(5)12-7/h3H,1-2,4H2,(H,9,10)
- InChI Key: JTAGXSCOVOJESP-UHFFFAOYSA-N
- SMILES: O=C(C1=CC2COCCC=2S1)O
Computed Properties
- Exact Mass: 184.01941529g/mol
- Monoisotopic Mass: 184.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 402.3±45.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A119002045-250mg |
6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid |
933747-41-2 | 95% | 250mg |
$257.50 | 2023-08-31 | |
| Alichem | A119002045-1g |
6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid |
933747-41-2 | 95% | 1g |
$609.00 | 2023-08-31 | |
| Alichem | A119002045-5g |
6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid |
933747-41-2 | 95% | 5g |
$1485.00 | 2023-08-31 | |
| abcr | AB419168-1 g |
6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid; . |
933747-41-2 | 1g |
€312.50 | 2023-04-24 | ||
| abcr | AB419168-5 g |
6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid; . |
933747-41-2 | 5g |
€861.50 | 2023-04-24 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D875728-10mg |
6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid |
933747-41-2 | ≥95% | 10mg |
¥168.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D875728-50mg |
6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid |
933747-41-2 | ≥95% | 50mg |
¥546.00 | 2022-01-11 | |
| Apollo Scientific | OR110920-1g |
6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid |
933747-41-2 | 1g |
£255.00 | 2025-02-19 | ||
| Apollo Scientific | OR110920-5g |
6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid |
933747-41-2 | 5g |
£765.00 | 2025-02-19 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X80115-100mg |
6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid |
933747-41-2 | ≥95% | 100mg |
¥158.0 | 2023-09-05 |
4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; rt → 80 °C; 1 h, 80 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5, cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5, cooled
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 6, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 6, rt
Reference
- Preparation of pyrazolylaminopyrimidinylbenzylthiazolecarboxamide derivatives and analogs for use as Bruton's tyrosine kinase inhibitors, World Intellectual Property Organization, , ,
4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Raw materials
4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Preparation Products
4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
933747-41-2 (4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid) Related Products
- 1265897-62-8(6,7-Dihydro-4H-thieno[3,2-c]pyran-2-ylmethanol)
- 19156-47-9(Ethyl 5-(2-acetoxyethyl)-4-methylthiophene-3-carboxylate)
- 623564-80-7(6,7-Dihydro-4H-thieno3,2-cpyran-2-carbaldehyde)
- 28424-70-6(4,5-Dihydrothieno[2,3-c]pyran-7-one)
- 717927-50-9(2-THIOPHENECARBOXYLIC ACID, 5-[2-(PHENYLMETHOXY)ETHYL]-)
- 1374573-02-0(3-Methyl-2-prop-2-enyl-4H-thieno[2,3-c]furan-6-one)
- 1265893-33-1(2-((6,7-Dihydro-4H-thieno[3,2-c]pyran-2-yl)methoxy)acetic acid)
- 623573-71-7(Ethyl 6,7-dihydro-4H-thieno[3,2-c]pyran-2-carboxylate)
- 40808-25-1(5-Ethyl-4-methylthiophene-2-carboxylic acid)
- 1169491-14-8(4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid)
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